Cas no 1803610-39-0 (4,6-dibromo-2-(bromomethyl)pyrimidine)

• Product Name: 4,6-dibromo-2-(bromomethyl)pyrimidine
• CAS No: 1803610-39-0
• MDL: MFCD28246300
• CID: 4618220
• PubChem ID: 91662823
• Update Time: 2025-10-12

4,6-dibromo-2-(bromomethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dibromo-2-(bromomethyl)pyrimidine

• MDL： MFCD28246300

Additional information on 4,6-dibromo-2-(bromomethyl)pyrimidine

Comprehensive Overview of 4,6-Dibromo-2-(bromomethyl)pyrimidine (CAS No. 1803610-39-0)

4,6-Dibromo-2-(bromomethyl)pyrimidine (CAS No. 1803610-39-0) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its brominated structure, serves as a versatile intermediate in organic synthesis. Its unique molecular architecture, featuring multiple bromine substituents, makes it a valuable building block for constructing complex heterocyclic frameworks. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The growing interest in 4,6-dibromo-2-(bromomethyl)pyrimidine aligns with the rising demand for halogenated pyrimidines in medicinal chemistry. Recent studies highlight its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for creating bioactive molecules. This compound’s reactivity stems from the bromomethyl group, enabling facile functionalization at the 2-position. Such properties make it indispensable for synthesizing targeted therapeutics, a hot topic in precision medicine.

In the context of green chemistry, researchers are investigating sustainable methods to optimize the synthesis of CAS 1803610-39-0. Questions like "How to improve the yield of 4,6-dibromo-2-(bromomethyl)pyrimidine?" or "What catalysts enhance its reactivity?" frequently appear in scientific forums. Advances in catalytic bromination techniques have addressed some of these challenges, reducing waste and improving efficiency. These innovations resonate with the broader push for eco-friendly synthesis, a key concern for modern chemists.

Another area of exploration is the compound’s potential in material science. Its polyhalogenated structure lends itself to applications in organic electronics, such as OLEDs and semiconductors. Searches for "bromopyrimidine derivatives in optoelectronics" have surged, reflecting industry interest. The compound’s ability to modify electron density and enhance charge transport properties positions it as a candidate for next-generation functional materials.

From a commercial perspective, 4,6-dibromo-2-(bromomethyl)pyrimidine is available through specialized chemical suppliers, often listed under its CAS number 1803610-39-0. Buyers frequently inquire about "purity specifications" and "scalable synthesis protocols," underscoring the need for reliable quality control. Analytical techniques like HPLC and NMR are critical for verifying its structural integrity, ensuring compliance with research and industrial standards.

In summary, 4,6-dibromo-2-(bromomethyl)pyrimidine (CAS No. 1803610-39-0) is a multifaceted compound with expanding applications across pharmaceuticals, agrochemicals, and materials. Its bromine-rich framework and synthetic adaptability continue to drive innovation, making it a subject of enduring scientific and commercial relevance.